Cas no 2101199-33-9 (1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)-
• CAS No: 2101199-33-9
• MF: C₉H₁₄F₂N₄O
• MW: 232.230468273163
• CID: 5164205
• Update Time: 2025-06-09

1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)-

• Inchi： 1S/C9H14F2N4O/c1-5(2)14-9(16)8-6(12)3-13-15(8)4-7(10)11/h3,5,7H,4,12H2,1-2H3,(H,14,16)
• InChI Key： LGMJPLGMNDWPRF-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C(NC(C)C)=O)=C(N)C=N1

Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)-

Comprehensive Overview of 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)- (CAS No. 2101199-33-9)

The compound 1H-Pyrazole-5-carboxamide, 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)- (CAS No. 2101199-33-9) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoroethyl group and an isopropyl substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in kinase inhibition and metabolic pathway modulation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-5-carboxamide has surged, driven by their versatility in medicinal chemistry. The presence of both amino and carboxamide functional groups in this molecule enhances its ability to interact with biological targets, making it a promising candidate for treating inflammatory and autoimmune diseases. This aligns with growing public interest in personalized healthcare and biopharmaceutical innovations, as evidenced by frequent searches for terms like "new kinase inhibitors 2024" and "next-gen anti-inflammatory drugs."

The synthesis of CAS No. 2101199-33-9 involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective fluorination. Its structural stability and bioavailability have been highlighted in recent preclinical studies, addressing common queries such as "how to improve drug solubility" and "fluorine in drug design." These aspects are critical for researchers optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in drug candidates.

From an industrial perspective, this compound's patent landscape and scale-up potential are frequently discussed topics. Companies exploring green chemistry approaches show particular interest in its synthesis, responding to market demands for sustainable pharmaceutical production. Searches for "cost-effective heterocycle synthesis" and "environmentally friendly fluorination methods" reflect this trend, positioning 1H-Pyrazole-5-carboxamide derivatives as aligners with ESG (Environmental, Social, Governance) goals in the chemical sector.

Analytical characterization of CAS 2101199-33-9 typically employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, addressing quality control challenges in complex organic molecules. This resonates with laboratory professionals searching for "HPLC method development for pyrazoles" or "NMR interpretation of fluorinated compounds." The compound's crystalline properties also make it relevant to discussions on polymorphism in pharmaceutical solids—a hot topic in formulation science.

Emerging applications of this pyrazole-carboxamide scaffold extend to material science, particularly in designing organic semiconductors and photoactive materials. This multidisciplinary relevance answers growing searches for "organic electronics building blocks" and "small molecule functional materials," demonstrating how traditional medicinal chemistry compounds find new roles in energy storage and optoelectronic devices.

Safety profiles and toxicological studies of 4-amino-1-(2,2-difluoroethyl)-N-(1-methylethyl)-1H-pyrazole-5-carboxamide remain an active research area, particularly regarding its metabolite pathways. These investigations address regulatory concerns and frequent queries like "pyrazole derivative toxicity thresholds" or "difluoroethyl group metabolic fate." Such data is crucial for translational research bridging laboratory findings to clinical applications.

The global market for fine chemicals containing pyrazole cores continues to expand, with CAS 2101199-33-9 representing a niche but growing segment. Market analysts tracking "specialty chemical growth trends" and "pharmaceutical intermediates demand" recognize its strategic value in supply chains for innovative drug development. This compound exemplifies how targeted molecular design meets industry needs for high-value building blocks with defined stereochemistry and purity standards.

Future research directions for this compound likely include structure-activity relationship (SAR) studies to optimize its biological effects, responding to scientific inquiries about "pyrazole carboxamide bioisosteres" and "fluorine substitution patterns." Its potential as a lead compound in various therapeutic areas ensures continued academic and industrial attention, particularly as computational methods like AI-assisted drug discovery accelerate molecular optimization processes.